Cas no 157772-65-1 (Rhodium(1+),[1,1'-bis[bis(1-methylethyl)phosphino-kP]ferrocene][(1,2,5,6-h)-1,5-cyclooctadiene]- (9CI))

• Product Name: Rhodium(1+),[1,1'-bis[bis(1-methylethyl)phosphino-kP]ferrocene][(1,2,5,6-h)-1,5-cyclooctadiene]- (9CI)
• CAS No: 157772-65-1
• MF: C₃₀H₄₈BF₄FeP₂Rh
• MW: 716.204768180847
• MDL: MFCD02684572
• CID: 107908
• PubChem ID: 53485855
• Update Time: 2025-04-18

Rhodium(1+),[1,1'-bis[bis(1-methylethyl)phosphino-kP]ferrocene][(1,2,5,6-h)-1,5-cyclooctadiene]- (9CI) Chemical and Physical Properties

Names and Identifiers

• Rhodium(1+),[1,1'-bis[bis(1-methylethyl)phosphino-kP]ferrocene][(1,2,5,6-h)-1,5-cyclooctadiene]- (9CI)
• (1Z,5Z)-cycloocta-1,5-diene,cyclopentyl-di(propan-2-yl)phosphane,iron,rhodium,tetrafluoroborate
• Rhodium(1+),[1,1'-bis[bis(1-methylethyl)phosphino-kP]ferrocene][(1,2,5,6-h)-1,5-cyclooctadiene...
• [RH COD DIPFC]BF4
• 1,1'-Bis(di-i-propylphosphino)ferrocene(1,5-cyclooctadiene)rhodium(I) tetrafluoroborate
• 1,1'-BIS(DI-ISOPROPYLPHOSPHINO)FERROCENE(1,5-CYCLOOCTADIENE)RHODIUM(I) TETRAFLUOROBORATE
• 1,1'-Bis(di-isopropylphosphino)ferrocene(1,5-cyclooctadiene)rhodium(I)
• 1,1'-BIS(DI-I-PROPYLPHOSPHINO)FERROCENE(1,5-CYCLOOCTADIENE)RHODIUM (I) TETRAFLUOROBORATE
• 1,1'-BIS(DI-ISOPROPYLPHOSPHINO)FERROCENE(1,5-CYCLOOCTADIENE)RHODIUM (I) TETRAFLUOROBORATE
• 1,1'-Bis(di-i-propylphosphino)ferrocene(1,5-cyclooctadiene)rhodiuM(I) tetrafluoroborate,98%
• 1,1'-Bis(di-i-propylphosphino)ferrocene(1,5-cyclooctadiene)rhodium(I)tetrafluoroborate,min.98%
• 1,1'-Bis(di-i-propylphosphino)ferrocene(1,5-cyclooctadiene)rhodium(I) tetrafluoroborate, min. 98%
• DTXSID10704840
• 157772-65-1
• (1Z,5Z)-cycloocta-1,5-diene;cyclopentyl-di(propan-2-yl)phosphane;iron;rhodium;tetrafluoroborate
• BP-12201
• MFCD02684572
• 1,1/'-BIS(DI-I-PROPYLPHOSPHINO)FERROCENE(1,5-CYCLOOCTADIENE)RHODIUM (I) TETRAFLUOROBORATE
• PUBCHEM_53485855

• MDL： MFCD02684572
• Inchi： 1S/2C11H18P.C8H12.BF4.Fe.Rh/c2*1-9(2)12(10(3)4)11-7-5-6-8-11;1-2-4-6-8-7-5-3-1;2-1(3,4)5;;/h2*5-10H,1-4H3;1-2,7-8H,3-6H2;;;/q;;;-1;;/b;;2-1-,8-7-;;;
• InChI Key： JVIPKMKCCUWUIS-ISVFTUMHSA-N
• SMILES： [Rh].[Fe].P([C]1[CH][CH][CH][CH]1)(C(C)C)C(C)C.P([C]1[CH][CH][CH][CH]1)(C(C)C)C(C)C.F[B-](F)(F)F.C1C=CCCC=CC1 |c:29,33,^1:3,4,5,6,7,15,16,17,18,19|

Computed Properties

• Exact Mass: 716.16600
• Monoisotopic Mass: 716.16647g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 39
• Rotatable Bond Count: 6
• Complexity: 207
• Covalently-Bonded Unit Count: 6
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -1
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: Not available
• Density: No date available
• Melting Point: No date available
• Boiling Point: No date available
• Flash Point: No date available
• PSA: 27.18000
• LogP: 10.69330
• Sensitiveness: air sensitive
• Solubility: Not available
• Vapor Pressure: No date available

Rhodium(1+),[1,1'-bis[bis(1-methylethyl)phosphino-kP]ferrocene][(1,2,5,6-h)-1,5-cyclooctadiene]- (9CI) Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Safety Term：S26-36/37/39
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organophosphorus compounds Organic phosphines and derivatives